4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide

• Molecular Formula: C15H16N4OS3
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C15H16N4OS3/c1-2-13-18-19-14(23-13)17-12(20)8-5-9-21-15-16-10-6-3-4-7-11(10)22-15/h3-4,6-7H,2,5,8-9H2,1H3,(H,17,19,20)
• InChI Key: WAGSGOUEZMEWSP-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)CCCSC2=NC3=CC=CC=C3S2

Description

4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide, also known as BZS-5, is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential for use in various areas of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in various biological processes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, and to bind to the protein albumin, which is involved in the transport of various molecules in the blood.
Biochemical and Physiological Effects:
4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide has been shown to have various biochemical and physiological effects in laboratory experiments. It has been shown to have antioxidant activity, to inhibit the growth of certain cancer cells, and to reduce inflammation. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide in laboratory experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its potential for use in various areas of research, including medicinal chemistry and biochemistry. One limitation is the lack of information on its toxicity and potential side effects, which limits its use in animal and human studies.

Future Directions

There are several future directions for research on 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide. One area of interest is its potential use in the development of new drugs for the treatment of various diseases, including Alzheimer's disease and cancer. Another area of interest is its potential use as a biochemical tool in the study of protein-protein interactions. Further studies are also needed to determine its toxicity and potential side effects in animal and human studies.

Synthesis Methods

The synthesis of 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide involves a multi-step process that begins with the reaction of 2-mercaptobenzothiazole with ethyl chloroacetate to form 2-(2-chloroacetyl)benzothiazole. This intermediate is then reacted with 2-amino-5-ethyl-1,3,4-thiadiazole to produce 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide. The overall yield of this synthesis method is approximately 40%.

Scientific Research Applications

4-(1,3-benzothiazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)butanamide has been studied for its potential use in medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has also been investigated for its potential use as a biochemical tool in the study of protein-protein interactions and as a probe for the detection of reactive oxygen species.